2-methyl-1-[3-(trifluoromethyl)benzoyl]indoline

• IUPAC Name: (2-methyl-2,3-dihydroindol-1-yl)-[3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C17H14F3NO/c1-11-9-12-5-2-3-8-15(12)21(11)16(22)13-6-4-7-14(10-13)17(18,19)20/h2-8,10-11H,9H2,1H3
• InChI Key: UNXBSOSSOFCWFO-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C17H14F3NO
• Molecular Weight: 305.29 g/mol

Description

2-methyl-1-[3-(trifluoromethyl)benzoyl]indoline is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. Also known as TFB-TMI, this compound belongs to the family of indoline derivatives and has been studied extensively for its potential use as a fluorescent probe, pharmaceutical agent, and as a tool for biochemical research.

Mechanism of Action

The mechanism of action of TFB-TMI involves its ability to bind to specific proteins or molecules and emit fluorescence upon excitation. The fluorescence emission can be used to detect the presence of the target molecule or protein, and the intensity of the fluorescence can be used to quantify the amount of the target molecule or protein.
Biochemical and Physiological Effects:
TFB-TMI has been shown to have minimal biochemical and physiological effects on cells and tissues, making it a safe and effective tool for scientific research. It has been shown to be non-toxic and non-cytotoxic, and does not interfere with cellular processes or cause any adverse effects.

Advantages and Limitations for Lab Experiments

The advantages of using TFB-TMI in lab experiments include its high sensitivity and specificity, its ability to detect low concentrations of target molecules or proteins, and its ease of use. However, there are also limitations to its use, including its cost, the need for specialized equipment for fluorescence detection, and the potential for interference from other fluorescent compounds.

Future Directions

There are several future directions for the use of TFB-TMI in scientific research. One potential application is in the development of new cancer therapies, as TFB-TMI has been shown to be effective in detecting cancer cells and targeting them for destruction. Another potential application is in the development of new diagnostic tools for diseases such as Alzheimer's and Parkinson's, as TFB-TMI has been shown to be effective in detecting the presence of abnormal proteins associated with these diseases. Additionally, further research is needed to optimize the synthesis and purification of TFB-TMI, and to explore its potential uses in other areas of scientific research.

Synthesis Methods

The synthesis of TFB-TMI involves the reaction between 3-trifluoromethylbenzoyl chloride and 2-methylindoline in the presence of a base, such as triethylamine. The reaction is carried out in an organic solvent, such as dichloromethane, and the resulting product is purified using column chromatography.

Scientific Research Applications

TFB-TMI has been used in a variety of scientific research applications due to its unique fluorescent properties. It has been used as a fluorescent probe for the detection of reactive oxygen species and as a tool for studying protein-ligand interactions. TFB-TMI has also been studied for its potential use in cancer diagnosis and treatment.